3-Methyl-3,4-dihydropyrimido[1,2-a]benzimidazol-2(1H)-one

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 3-methyl-3,4-dihydro-1H-pyrimido[1,2-a]benzimidazol-2-one
• InChI: InChI=1S/C11H11N3O/c1-7-6-14-9-5-3-2-4-8(9)12-11(14)13-10(7)15/h2-5,7H,6H2,1H3,(H,12,13,15)
• InChI Key: WGEDKBYCFLUIEM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN2C3=CC=CC=C3N=C2NC1=O

Description

3-Methyl-3,4-dihydropyrimido[1,2-a]benzimidazol-2(1H)-one is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.326 g (40 mmol) 2-aminobenzimidazole and 4.56 g (40 mmol) ethyl methacrylate were dissolved in 25 ml Proglyde DMM. The reactionmixture is heated to 130° C. The reaction is allowed to continue for 7 hours at 130° C. The reactionmixture is allowed to cool down to room temperature and is added to 250 ml tert-butyl methyl ether. The precipitated 3,4-dihydro-3-methyl-pyrimidino[1,2-a]benzimidazol-2(1H)-one was isolated by filtration and recrystallized from 1-methoxy-2-propanol. 2.7 g (33%) of 3,4-dihydro-3-methyl-pyrimidino[1,2-a]benzimidazol-2(1H)-one was isolated (m.p. >260° C.).